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Compound of Interest

Compound Name: 4-Bromocinnamaldehyde

Cat. No.: B015041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals as it applies to 4-Bromocinnamaldehyde (CAS No:

49678-04-8). It includes a summary of hazard classifications, available toxicological data, and

standardized experimental protocols relevant to this classification.

GHS Hazard Classification
4-Bromocinnamaldehyde is classified under the GHS framework based on its potential health

hazards. The primary classification is as a serious eye irritant.[1][2] Information aggregated

from notifications to the ECHA C&L Inventory supports this classification.[2]

The consensus GHS classification is summarized in the table below. It is important to note that

while some suppliers also list skin irritation, respiratory irritation, and acute oral toxicity for

similar brominated cinnamaldehyde compounds[3][4], the most consistently reported

classification for trans-4-Bromocinnamaldehyde is eye irritation.

Table 1: GHS Classification Summary for 4-Bromocinnamaldehyde
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Serious Eye

Damage/Eye

Irritation

Category 2 / 2A alt text Warning

H319: Causes

serious eye

irritation[1][2]

Hazard Statement (H-phrase):

H319: Causes serious eye irritation.[1][2]

Precautionary Statements (P-phrases):

P264: Wash hands and any exposed skin thoroughly after handling.[1][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][3]

P337+P313: If eye irritation persists: Get medical advice/attention.[1]

Toxicological Data
Quantitative toxicological data for 4-Bromocinnamaldehyde is not widely available in public

literature.[1] However, data for a closely related isomer, α-Bromocinnamaldehyde (CAS 5443-

49-2), provides insight into the potential toxicological profile.

Table 2: Quantitative Toxicological Data for Bromocinnamaldehyde Isomers
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Test Species Route Value
Classificati
on

Reference

Acute Oral

Toxicity

(LD50)

Rat Oral 1450 mg/kg

Category 4

(Harmful if

swallowed)

[3]

Skin

Corrosion/Irrit

ation

- Dermal -

Category 2

(Causes skin

irritation)

[3][4]

Serious Eye

Damage/Irrita

tion

- Ocular -

Category 2

(Causes

serious eye

irritation)

[3][4]

STOT-Single

Exposure
- Inhalation -

Category 3

(May cause

respiratory

irritation)

[3][4]

Note: This data is for the isomer α-Bromocinnamaldehyde and should be used as an indicator

of potential hazards for 4-Bromocinnamaldehyde.

Experimental Protocols
The GHS classifications are determined by standardized experimental protocols, typically

following OECD (Organisation for Economic Co-operation and Development) Guidelines for the

Testing of Chemicals. The detailed methodologies for the relevant health endpoints are

described below.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test is designed to assess the potential for a substance to cause eye irritation or damage.

Objective: To evaluate the nature and severity of ocular reactions following the application of

the test substance to the eye.

Methodology:
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Test System: A single, healthy young albino rabbit is typically used for an initial test.

Procedure: A measured dose (e.g., 0.1 mL for liquids or 0.1 g for solids) of the test

substance is applied into the conjunctival sac of one eye of the animal. The other eye

remains untreated and serves as a control.

Observation: The eyes are examined for signs of irritation at 1, 24, 48, and 72 hours after

application. Observations include the degree of corneal opacity, iris inflammation, and

conjunctival redness and swelling (chemosis).

Classification: The substance is classified as Category 2 (Irritant) if reversible eye effects

are observed within 21 days. It is classified as Category 1 (Serious Eye Damage) if

irreversible effects or severe irritation are observed within 72 hours in at least one animal.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This protocol determines the potential for a substance to cause reversible or irreversible skin

inflammation.

Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Methodology:

Test System: Healthy young albino rabbits with clipped fur are used.

Procedure: A small amount (e.g., 0.5 mL or 0.5 g) of the test substance is applied to a

small patch of skin (approx. 6 cm²) and covered with a gauze patch for a 4-hour exposure

period.

Observation: The skin is observed for signs of erythema (redness) and edema (swelling)

at 1, 24, 48, and 72 hours after patch removal.

Classification: The severity of the skin reaction is scored. A mean score of ≥ 2.3 but < 4.0

for either erythema or edema leads to a Category 2 (Irritant) classification.

Acute Oral Toxicity (OECD Guideline 423 - Acute Toxic
Class Method)
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This method is used to estimate the LD50 (the dose lethal to 50% of a test population).

Objective: To determine the oral toxicity of a substance and classify it accordingly.

Methodology:

Test System: Typically uses female rats.

Procedure: A stepwise procedure is used with a group of three animals per step. A starting

dose (e.g., 300 mg/kg or 2000 mg/kg) is administered orally.

Observation: Animals are observed for signs of toxicity and mortality over 14 days.

Classification: The classification is determined by the number of mortalities at specific

dose levels. For example, if a substance with an LD50 between 300 and 2000 mg/kg

results in mortality, it is classified as Category 4 (Harmful if swallowed).

Visualized Workflows and Mechanisms
GHS Hazard Classification Workflow
The following diagram illustrates the logical workflow for classifying a chemical substance

according to GHS health hazard criteria, starting from data collection to final classification.
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Step 1: Data Collection

Step 2: Hazard Evaluation

Step 3: GHS Classification

Step 4: Hazard Communication
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(Pictogram, Signal Word)

Click to download full resolution via product page

Caption: Workflow for GHS Health Hazard Classification.

Potential Mechanism of Irritation
4-Bromocinnamaldehyde, as an α,β-unsaturated aldehyde, likely exerts its irritant effects

through a mechanism known as Michael addition. The electrophilic β-carbon of the aldehyde

can react covalently with nucleophilic residues (like cysteine or lysine) in skin and ocular

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b015041?utm_src=pdf-body-img
https://www.benchchem.com/product/b015041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


proteins. This modification of native proteins can trigger an inflammatory response, leading to

irritation.

Reactants
Reaction

Result

4-Bromocinnamaldehyde
(Electrophile)

Michael
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(Nucleophile, e.g., -SH, -NH2)
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Clinical Irritation
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Caption: Mechanism of irritation via Michael addition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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